Cas no 54415-29-1 (1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone)
54415-29-1 structure
Product Name:1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone
CAS No:54415-29-1
MF:C17H12N2O
MW:260.28998374939
CID:941147
PubChem ID:318640
Update Time:2025-04-19
1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone
- NSC-256400
- 54415-29-1
- NSC256400
- DTXSID80312517
-
- Inchi: 1S/C17H12N2O/c1-10(20)16-15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)17(15)19-18-16/h2-9H,1H3,(H,18,19)
- InChI Key: GDJYFLTYFGWTBY-UHFFFAOYSA-N
- SMILES: O=C(C)C1=C2C(C3C=CC=CC=3C3C=CC=CC2=3)=NN1
Computed Properties
- Exact Mass: 260.09506
- Monoisotopic Mass: 260.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.335
- Boiling Point: 363.8°C at 760 mmHg
- Flash Point: 177.5°C
- Refractive Index: 1.787
- PSA: 45.75
- LogP: 4.07190
1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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